Cas no 1872510-95-6 (2-Sulfamoylpyridine-4-carboxamide)

• Product Name: 2-Sulfamoylpyridine-4-carboxamide
• CAS No: 1872510-95-6
• MF: C₆H₇N₃O₃S
• MW: 201.203079462051
• CID: 5739473
• PubChem ID: 68521314
• Update Time: 2023-11-10

2-Sulfamoylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide, 2-(aminosulfonyl)-
• EN300-1275263
• SCHEMBL3126690
• 2-sulfamoylpyridine-4-carboxamide
• 1872510-95-6
• 2-Sulfamoylpyridine-4-carboxamide

• Inchi： 1S/C6H7N3O3S/c7-6(10)4-1-2-9-5(3-4)13(8,11)12/h1-3H,(H2,7,10)(H2,8,11,12)
• InChI Key： JJMBXSVLOPTMTG-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=NC=CC(C(N)=O)=C1

Computed Properties

• Exact Mass: 201.02081227g/mol
• Monoisotopic Mass: 201.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.544±0.06 g/cm3(Predicted)
• Boiling Point: 494.7±55.0 °C(Predicted)
• pka: 8.93±0.60(Predicted)